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Compound of Interest

Tetramethylammonium
Compound Name:
tetrafluoroborate

Cat. No.: B147494

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetramethylammonium tetrafluoroborate (TMA-BF4) is a quaternary ammonium salt with
diverse applications in scientific research and industrial processes. It is notably utilized as an
electrolyte in electrochemical systems such as batteries and supercapacitors, as a phase-
transfer catalyst in organic synthesis, and in the preparation of ionic liquids.[1][2] Its utility
stems from its high solubility in polar solvents, thermal stability, and electrochemical stability.[1]
[3] These application notes provide detailed protocols for the preparation of TMA-BF4
solutions, safety and handling guidelines, and relevant technical data.

Physicochemical Properties

A summary of the key physicochemical properties of tetramethylammonium
tetrafluoroborate is presented in the table below.
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Property Value Reference
CAS Number 661-36-9 [1114]
Molecular Formula C4H12BF4N [1][4]
Molecular Weight 160.95 g/mol [1]
Appearance White crystalline powder [1]

Melting Point > 300 °C [5][6]

Purity >98% [1]
Solubility Soluble in water, alcohol, and 5]

acetonitrile.

Safety and Handling Precautions

Tetramethylammonium tetrafluoroborate is a hazardous substance that requires careful
handling to avoid adverse health effects.[4] It is harmful if swallowed, causes severe skin burns
and eye damage, and may cause respiratory irritation.[4]

Personal Protective Equipment (PPE)

When handling tetramethylammonium tetrafluoroborate powder or solutions, the following
PPE is mandatory:

Hand Protection: Wear protective gloves (e.g., nitrile rubber).
o Eye Protection: Use chemical safety goggles or a face shield.

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

o Respiratory Protection: In case of insufficient ventilation or when handling large quantities,
use a NIOSH-approved respirator.

Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood.
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» Ensure that an emergency eyewash station and safety shower are readily accessible in the
immediate vicinity of any potential exposure.[4]

First-Aid Measures

» After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

o After Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
including under the eyelids. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[4]

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4]

Storage and Disposal

o Store in a tightly sealed container in a dry, cool, and well-ventilated place.[7][8] The
compound is moisture-sensitive.[4]

o Dispose of waste material in accordance with local, state, and federal regulations.
Experimental Protocols

Protocol 1: Preparation of a Standard 1 M

Tetramethylammonium Tetrafluoroborate Solution in
Acetonitrile

This protocol describes the preparation of a 1 M solution of TMA-BF4 in acetonitrile, a common
electrolyte for electrochemical applications.

Materials:
o Tetramethylammonium tetrafluoroborate (TMA-BF4), > 98% purity

e Anhydrous acetonitrile (ACN)
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Volumetric flask (e.g., 100 mL)

Analytical balance

Magnetic stirrer and stir bar

Spatula and weighing paper
Procedure:
o Calculate the required mass of TMA-BF4:
o For a 1 M solution in 100 mL of solvent:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (g) =1 mol/Lx0.1Lx 160.95 g/mol =16.095 g
e Weighing the TMA-BF4:

o In a chemical fume hood, carefully weigh out 16.095 g of TMA-BF4 onto weighing paper
using an analytical balance.

o Dissolution:

[e]

Transfer the weighed TMA-BF4 to a 100 mL volumetric flask.

[e]

Add approximately 70 mL of anhydrous acetonitrile to the volumetric flask.

o

Place a magnetic stir bar in the flask and place it on a magnetic stirrer.

[¢]

Stir the mixture until the TMA-BF4 is completely dissolved. This may take some time as
dissolution can be slow. Gentle heating may be applied to facilitate dissolution, but ensure
the solution cools to room temperature before final volume adjustment.

e Final Volume Adjustment:

o Once the solid is fully dissolved and the solution has returned to room temperature,
carefully add anhydrous acetonitrile to the volumetric flask until the bottom of the
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meniscus reaches the 100 mL mark.

e Homogenization and Storage:
o Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

o Transfer the solution to a clean, dry, and properly labeled storage bottle. Store in a cool,
dry place, away from moisture.

Solubility Data

The solubility of tetramethylammonium tetrafluoroborate is a critical parameter for preparing
solutions of desired concentrations. While extensive quantitative data is not readily available in
all solvents, it is known to be soluble in polar organic solvents.

Solvent Solubility Notes

A common solvent for

Acetonitrile Soluble electrochemical applications.

[5]

Often used in electrolyte
Propylene Carbonate Soluble formulations for

supercapacitors.

TMA-BF4 is a water-soluble

Water Soluble )

material.[2][5]

Can be used for
Methanol Soluble o

recrystallization.

Used in binary salt electrolytes
y-Butyrolactone (GBL) Soluble for electrochemical double-

layer capacitors.[9]

Application Workflow: Preparation of an Electrolyte
for Electrochemical Double-Layer Capacitor (EDLC)
Testing
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The following diagram illustrates the workflow for preparing a binary-salt electrolyte containing
tetramethylammonium tetrafluoroborate for use in EDLCs. The addition of a small amount
of TMA-BF4 to a conventional electrolyte can enhance the capacitance.[9]
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Workflow for EDLC Electrolyte Preparation with TMA-BF4

Starting Materials

( ) ( ) )

Solution Preparation

D
N L
(i)

( )

Electrol%te Characterization
Measure Viscosit Determine Electrochemical
y Stability Window

Appli

Measure lonic
Conductivity

Click to download full resolution via product page

Caption: Workflow for preparing and testing a binary-salt electrolyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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